Cas no 1261788-96-8 (2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine)

• Product Name: 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine
• CAS No: 1261788-96-8
• MF: C₁₄H₆F₉N
• MW: 359.189774990082
• CID: 4983936
• Update Time: 2025-06-09

2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine

• Inchi： 1S/C14H6F9N/c15-12(16,17)9-4-2-1-3-7(9)8-6-24-11(14(21,22)23)5-10(8)13(18,19)20/h1-6H
• InChI Key： ROXHRKHRLQUFBT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=CC=1C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 425
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine

Introduction to 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261788-96-8)

2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine, also known by its CAS number 1261788-96-8, is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique trifluoromethyl groups and pyridine ring structure, which confer it with a range of desirable properties, including high thermal stability, low reactivity, and strong electron-withdrawing capabilities.

The molecular formula of 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine is C₁₆H₈F₉N, and its molecular weight is approximately 393.23 g/mol. The presence of multiple trifluoromethyl groups significantly influences the compound's physical and chemical properties, making it an attractive candidate for various advanced applications.

In the realm of medicinal chemistry, 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine has been the subject of extensive research due to its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways and interact with key enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer activities by inhibiting the activity of certain kinases involved in cell proliferation and survival.

The unique electronic properties of 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine also make it a valuable material for electronic and photonic applications. Its strong electron-withdrawing nature enhances its performance in organic electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs). Research conducted at the University of California, Berkeley, has shown that this compound can significantly improve the efficiency and stability of these devices by reducing charge recombination rates and enhancing charge transport properties.

Synthesis of 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. A recent paper in Organic Letters described an efficient one-pot synthesis method that combines these steps into a streamlined process, reducing both time and cost while maintaining high product quality.

The safety profile of 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine has also been extensively evaluated. While it is generally considered safe for laboratory use under appropriate handling conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing personal protective equipment (PPE), working in well-ventilated areas, and storing the compound in a secure location away from incompatible materials.

In conclusion, 2,4-Bis(trifluoromethyl)-5-(2-(trifluoromethyl)phenyl)pyridine (CAS No. 1261788-96-8) is a versatile compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features and favorable properties make it an important molecule for ongoing research and development efforts. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly significant role in advancing various scientific fields.